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Abstract
This technical document provides a comprehensive overview of the key physicochemical

properties, specifically the boiling point and density, of 1-(Trimethylsilyl)-1-propyne (CAS No.

6224-91-5). It includes a detailed summary of reported values, standardized experimental

protocols for their determination, and a generalized workflow for its application in chemical

synthesis. This guide is intended to serve as a critical resource for professionals in research

and development who utilize this versatile organosilicon compound.

Introduction
1-(Trimethylsilyl)-1-propyne, with the linear formula CH₃C≡CSi(CH₃)₃, is a clear, colorless

liquid widely employed in organic synthesis.[1] Its utility is prominent in the preparation of

alkynyl silane derivatives, the palladium-catalyzed carboannulation for synthesizing highly

substituted indenes, and in rhodium-catalyzed reactions to form indenones.[1] Accurate

knowledge of its physical properties, such as boiling point and density, is fundamental for its

proper handling, purification, and application in controlled chemical reactions.

Physicochemical Data
The boiling point and density of 1-(Trimethylsilyl)-1-propyne have been well-documented in

the literature. The following table summarizes these critical values for easy reference and
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comparison.

Property Value Conditions Source

Boiling Point 99-100 °C

At standard

atmospheric pressure

(lit.)

[1][2][3]

100 °C Not specified

372.50 ± 0.50 K

(99.35 ± 0.50 °C)
At normal pressure [4]

Density 0.758 g/mL At 25 °C (lit.) [1][2]

0.750 g/mL Not specified

0.765 g/cm³ Not specified [5]

Specific Gravity 0.75 20/20

Note: "lit." refers to literature values. 1 g/mL is equivalent to 1 g/cm³.

Experimental Protocols
Accurate determination of boiling point and density is crucial for verifying the purity of 1-
(Trimethylsilyl)-1-propyne and for designing experimental setups. The following sections

detail standard methodologies.

Boiling Point Determination by Distillation
Simple distillation is a reliable method for determining the boiling point of a pure liquid while

simultaneously purifying it.[6]

Apparatus:

Round-bottom flask

Distillation head with thermometer adapter

Thermometer (-10 to 110 °C range)
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Condenser

Receiving flask

Heating mantle or oil bath

Boiling chips

Procedure:

Place approximately 5-10 mL of 1-(Trimethylsilyl)-1-propyne and a few boiling chips into

the round-bottom flask.

Assemble the simple distillation apparatus as shown in the workflow diagram below. Ensure

the thermometer bulb is positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor entering the condenser.[7][8]

Begin heating the flask gently.

As the liquid boils, vapors will rise and envelop the thermometer bulb. The temperature will

rise and then stabilize.

Record the temperature at which the vapor temperature remains constant while the liquid is

actively distilling and condensing into the receiving flask. This stable temperature is the

observed boiling point.[6][8]

Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Corrections may be necessary if the pressure deviates significantly from standard pressure

(760 mmHg).

Density Determination by Pycnometry
A pycnometer (specific gravity bottle) is used to accurately determine the density of a liquid by

measuring a precise volume.

Apparatus:

Pycnometer (e.g., 10 mL) with a ground-glass stopper and capillary tube
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Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath (set to 25.0 °C)

The sample liquid, 1-(Trimethylsilyl)-1-propyne

Deionized water (for calibration)

Procedure:

Calibration:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (m₁).

Fill the pycnometer with deionized water and insert the stopper, allowing excess water to

exit through the capillary.

Submerge the filled pycnometer in the constant temperature bath at 25.0 °C for 15-20

minutes to allow for thermal equilibration.

Remove the pycnometer, carefully dry the exterior, and weigh it (m₂).

Sample Measurement:

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with 1-(Trimethylsilyl)-1-propyne.

Repeat the thermal equilibration step in the 25.0 °C water bath.

Dry the exterior and weigh the pycnometer filled with the sample (m₃).

Calculation:

The mass of the water is (m₂ - m₁).

The mass of the sample is (m₃ - m₁).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b132021?utm_src=pdf-body
https://www.benchchem.com/product/b132021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The density of water at 25.0 °C is a known value (ρ_water ≈ 0.99704 g/mL).

The volume of the pycnometer is V = (m₂ - m₁) / ρ_water.

The density of the sample (ρ_sample) is calculated as: ρ_sample = (m₃ - m₁) / V

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for a chemical synthesis reaction, such

as the preparation of indenones using 1-(Trimethylsilyl)-1-propyne as a reagent.
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Phase 1: Preparation

Phase 2: Synthesis
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Caption: Generalized workflow for chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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